(3R,5R)-4,4-Difluoro-3,5-dimethylpiperidine;hydrochloride

• IUPAC Name: (3R,5R)-4,4-difluoro-3,5-dimethylpiperidine;hydrochloride
• InChI: InChI=1S/C7H13F2N.ClH/c1-5-3-10-4-6(2)7(5,8)9;/h5-6,10H,3-4H2,1-2H3;1H/t5-,6-;/m1./s1
• InChI Key: GTJWXINJWOFKPF-KGZKBUQUSA-N
• Canonical SMILES: CC1CNCC(C1(F)F)C.Cl
• Isomeric SMILES: C[C@@H]1CNC[C@H](C1(F)F)C.Cl
• Molecular Formula: C7H14ClF2N
• Molecular Weight: 185.64 g/mol

Description

(3R,5R)-4,4-Difluoro-3,5-dimethylpiperidine;hydrochloride, also known as DF-MDPHP, is a chemical compound that belongs to the class of piperidine derivatives. It is a psychoactive substance and has been under investigation for its potential use in scientific research.

Mechanism of Action

(3R,5R)-4,4-Difluoro-3,5-dimethylpiperidine;hydrochloride works by binding to the dopamine and norepinephrine transporters, which are responsible for the reuptake of these neurotransmitters. By inhibiting the reuptake of these neurotransmitters, (3R,5R)-4,4-Difluoro-3,5-dimethylpiperidine;hydrochloride increases their concentration in the brain, leading to a range of effects on mood and behavior.
Biochemical and Physiological Effects:
(3R,5R)-4,4-Difluoro-3,5-dimethylpiperidine;hydrochloride has been shown to produce a range of biochemical and physiological effects. It has been reported to increase locomotor activity, induce hyperthermia, and cause changes in heart rate and blood pressure. (3R,5R)-4,4-Difluoro-3,5-dimethylpiperidine;hydrochloride has also been shown to produce rewarding effects, which may contribute to its potential for abuse.

Advantages and Limitations for Lab Experiments

(3R,5R)-4,4-Difluoro-3,5-dimethylpiperidine;hydrochloride has several advantages for use in lab experiments. It is relatively easy to synthesize, and its effects on the brain and behavior have been well-characterized. However, (3R,5R)-4,4-Difluoro-3,5-dimethylpiperidine;hydrochloride also has several limitations. It is a psychoactive substance and may have potential for abuse, which could limit its use in certain research settings. Additionally, its effects on the brain and behavior may be complex and difficult to interpret, which could limit its usefulness in certain types of experiments.

Future Directions

There are several potential future directions for research on (3R,5R)-4,4-Difluoro-3,5-dimethylpiperidine;hydrochloride. One area of interest is the development of new psychoactive substances based on its structure. Another area of interest is the investigation of its potential therapeutic uses, particularly in the treatment of mood and anxiety disorders. Finally, further research is needed to better understand the mechanisms underlying its effects on the brain and behavior, which could lead to the development of new treatments for psychiatric disorders.

Synthesis Methods

(3R,5R)-4,4-Difluoro-3,5-dimethylpiperidine;hydrochloride can be synthesized using a variety of methods. One of the most common methods is the reaction of 3,5-dimethylpyridine with 1,1,2,2-tetrafluoroethane in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to obtain (3R,5R)-4,4-Difluoro-3,5-dimethylpiperidine;hydrochloride in the form of a hydrochloride salt.

Scientific Research Applications

(3R,5R)-4,4-Difluoro-3,5-dimethylpiperidine;hydrochloride has been investigated for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to interact with the dopamine and norepinephrine transporters, which are important for regulating mood and behavior. (3R,5R)-4,4-Difluoro-3,5-dimethylpiperidine;hydrochloride has also been used to study the effects of psychoactive substances on the brain and behavior.